8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline
8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline
8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline is a natural product found in Carduus crispus with data available.
Brand Name:
Vulcanchem
CAS No.:
15889-93-7
VCID:
VC0190852
InChI:
InChI=1S/C21H22Cl2FN5O/c1-12(19-15(22)2-3-16(24)20(19)23)30-18-5-4-17(28-21(18)25)13-10-27-29(11-13)14-6-8-26-9-7-14/h2-5,10-12,14,26H,6-9H2,1H3,(H2,25,28)/t12-/m1/s1
SMILES:
COC1=C(C=C2C3CCCN3CCC2=C1)OC
Molecular Formula:
C21H22Cl2FN5O
Molecular Weight:
450.3 g/mol
8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline
CAS No.: 15889-93-7
Cat. No.: VC0190852
Molecular Formula: C21H22Cl2FN5O
Molecular Weight: 450.3 g/mol
* For research use only. Not for human or veterinary use.
![8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline - 15889-93-7](/images/no_structure.jpg)
| Description | 8,9-Dimethoxy-1,2,3,5,6,10b-hexahydropyrrolo[2,1-a]isoquinoline is a natural product found in Carduus crispus with data available. |
|---|---|
| CAS No. | 15889-93-7 |
| Molecular Formula | C21H22Cl2FN5O |
| Molecular Weight | 450.3 g/mol |
| IUPAC Name | 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-6-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine |
| Standard InChI | InChI=1S/C21H22Cl2FN5O/c1-12(19-15(22)2-3-16(24)20(19)23)30-18-5-4-17(28-21(18)25)13-10-27-29(11-13)14-6-8-26-9-7-14/h2-5,10-12,14,26H,6-9H2,1H3,(H2,25,28)/t12-/m1/s1 |
| Standard InChI Key | ZSDTZQWYOPVQMX-GFCCVEGCSA-N |
| Isomeric SMILES | C[C@H](C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=C(C=C2)C3=CN(N=C3)C4CCNCC4)N |
| SMILES | COC1=C(C=C2C3CCCN3CCC2=C1)OC |
| Canonical SMILES | CC(C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=C(C=C2)C3=CN(N=C3)C4CCNCC4)N |
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